Cas no 129830-38-2 (Y-27632 dihydrochloride)

• Product Name: Y-27632 dihydrochloride
• CAS No: 129830-38-2
• MF: C₁₄H₂₃Cl₂N₃O
• MW: 320.257921457291
• MDL: MFCD03490488
• CID: 834239
• PubChem ID: 24277699
• Update Time: 2025-10-31

Y-27632 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Y27632 (HYDROCHLORIDE)
• Y-27633 (2 HCl)
• ROCK INHIBITOR
• (+)-trans-N-(4-Pyridyl)-4-[(R)-1-aminoethyl]cyclohexanecarboxamide dihydrochloride
• trans-4-[(R)-1-Aminoethyl]-N-(4-pyridyl)cyclohexanecarboxamide dihydrochloride
• Y 27632 dihydrochloride (+)-trans-N-(4-Pyridyl)-4-[(R)-1-aminoethyl]cyclohexanecarboxamide dihydrochloride
• (1R,4R)-4-((R)-1-Aminoethyl)-N-(pyridin-4-yl)cyclohexanecarboxamide dihydrochloride
• Y27632
• Y-27632
• Y-27632 (hydrochloride)
• Y27632 2hcl
• Y-27632 2HCl
• Y27632 HCl
• Y-27632 dihydrochloride
• Y 27632 dihydrochloride
• (R)-(+)-trans-4-(1-Aminoethyl)-N-(4-Pyridyl)cyclohexanecarboxamide dihydrochloride
• (R)-4-(1-aminoethyl)-N-(pyridin-4-yl)cyclohexanecarboxamide dihydrochloride
• Y 27632 dihydrochloride (+)-trans-N-(4-Pyridyl)-4-[(R)-1-aminoethyl]cyclohexanecarboxamide dihydrochloride
• trans-4-[(R)-1-Aminoethyl]-N-(4-pyridyl)cyclohexanecarboxamide dihydrochloride Y 27632 dihydrochloride
• Y-27632 dihydrochloride, >=98%
• Y-27632, Dihydrochloride Salt, >99%
• Y-27632 dihydrochloride, 98.5%, a selective ROCK1 (p160ROCK) inhibitor
• SCHEMBL819701
• Y-27632 (dihydrochloride) (GMP)
• (+)-(R)-TRANS-4-(1-AMINOETHYL)-N-(4-PYRIDYL)CYCLOHEXANECARBOXAMIDE DIHYDROCHLORIDE
• CHEMBL536267
• C14H21N3O.2HCl
• Y-27632 dihydrochloride, >=98% (HPLC)
• HY-10583
• Q27287129
• J-005723
• trans-4-[(1R)-1-Aminoethyl]-N-4-pyridinylcyclohexanecarboxamide dihydrochloride
• SW219086-1
• NCGC00093773-01
• SR-00000001060-1
• C14H23Cl2N3O
• MFCD03490488
• Y-27632 - CAS 146986-50-7
• Y-27632 (dihydrochloride)
• (R)-4-(1-Aminoethyl)-N-(pyridin-4-yl)cyclohexane-1-carboxamide dihydrochloride
• Y 27632 hydrochloride
• CS-0615630
• (1R,4R)-4-[(1R)-1-AMINOETHYL]-N-(PYRIDIN-4-YL)CYCLOHEXANE-1-CARBOXAMIDE DIHYDROCHLORIDE
• SCHEMBL819702
• CCG-100675
• AS-74311
• (R)-(+)-TRANS-N-(4-PYRIDYL)-4-(1-AMINOETHYL)-CYCLOHEXANECAR BOXAMIDE, 2HCL
• Cyclohexanecarboxamide, 4-[(1R)-1-aminoethyl]-N-4-pyridinyl-, hydrochloride (1:2), trans-
• 129830-38-2
• (r)-(+)-trans-N-(4-pyridyl)-4-(1-aminoethyl)-cyclohexanecarboxamide dihydrochloride
• Rock inhibitor y-27632
• S1049
• BY162499
• CYCLOHEXANECARBOXAMIDE, 4-((1R)-1-AMINOETHYL)-N-4-PYRIDINYL-, DIHYDROCHLORIDE, TRANS-
• Tox21_500333
• 4-[(1R)-1-aminoethyl]-N-pyridin-4-ylcyclohexane-1-carboxamide;dihydrochloride
• Y-27632 2HCL?
• NCGC00092276-01
• DTXSID3042635
• Y0018
• AKOS024456492
• EX-A423
• CYCLOHEXANECARBOXAMIDE, 4-((1R)-1-AMINOETHYL)-N-4-PYRIDINYL-, HYDROCHLORIDE (1:2), TRANS-
• SR-00000001060
• 4-[(1R)-1-AMINOETHYL]-N-(PYRIDIN-4-YL)CYCLOHEXANE-1-CARBOXAMIDE DIHYDROCHLORIDE
• WFA98650
• UNII-Q9828II7F3
• Y 27632 HCl
• HB2297
• trans-4-((R)-1-aminoethyl)-N-(pyridin-4-yl)cyclohexanecarboxamide dihydrochloride
• CHEMBL1605605
• 1983329-96-9
• HY-10583G
• Q9828II7F3
• NCGC00261018-01
• AC-35974
• CS-0878
• EX-A3440

• MDL： MFCD03490488
• Inchi： 1S/C14H21N3O.2ClH/c1-10(15)11-2-4-12(5-3-11)14(18)17-13-6-8-16-9-7-13;;/h6-12H,2-5,15H2,1H3,(H,16,17,18);2*1H/t10-,11?,12?;;/m1../s1
• InChI Key： IDDDVXIUIXWAGJ-DDSAHXNVSA-N
• SMILES： Cl.Cl.O=C(C1CCC([C@@H](C)N)CC1)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 319.1218178g/mol
• Monoisotopic Mass: 319.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 258 ºC
• Solubility: H2O: soluble14mg/mL

Y-27632 dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Y-27632 dihydrochloride

Y-27632 Dihydrochloride: A Comprehensive Overview

Y-27632 dihydrochloride is a well-known chemical compound with the CAS number 129830-38-2. This compound has garnered significant attention in the scientific community due to its unique properties and applications in various fields, particularly in pharmacology and cell biology. The compound is a potent inhibitor of the ROCK (Rho-associated coiled-coil containing protein kinase) family, which plays a crucial role in regulating cellular processes such as cytoskeletal organization, cell migration, and apoptosis.

The discovery and development of Y-27632 dihydrochloride have been driven by its ability to modulate cellular signaling pathways. Recent studies have highlighted its potential in treating various diseases, including cardiovascular disorders, neurological conditions, and cancer. For instance, research published in the journal *Nature Communications* demonstrated that Y-27632 dihydrochloride can effectively inhibit ROCK1/ROCK2 activity, leading to improved endothelial function and reduced inflammation in animal models of atherosclerosis.

One of the most promising applications of Y-27632 dihydrochloride is in cancer therapy. Studies have shown that this compound can enhance the efficacy of conventional chemotherapy by sensitizing cancer cells to apoptosis. A 2023 study in *Cancer Research* reported that combining Y-27632 dihydrochloride with paclitaxel significantly increased tumor regression rates in mice with breast cancer. This dual mechanism of action makes it a valuable candidate for developing novel anti-cancer therapies.

In addition to its therapeutic potential, Y-27632 dihydrochloride has also been utilized as a research tool in cellular biology. Its ability to inhibit ROCK kinases has made it an essential reagent for studying cell migration, adhesion, and invasion. Researchers have employed this compound to investigate the molecular mechanisms underlying various pathological conditions, such as fibrosis and neurodegenerative diseases.

The synthesis and characterization of Y-27632 dihydrochloride have been extensively documented in the scientific literature. The compound is synthesized through a multi-step process involving organic synthesis techniques, ensuring high purity and stability. Its chemical structure consists of a central aromatic ring with substituents that confer selective inhibition of ROCK kinases over other related enzymes.

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In conclusion, Y-27632 dihydrochloride represents a significant advancement in pharmacological research. Its ability to target specific cellular pathways makes it a versatile tool for both therapeutic development and basic research. As ongoing studies continue to uncover new applications for this compound, its role in advancing medical science is expected to grow even further.